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Compound of Interest

Compound Name: C-178

Cat. No.: B1668179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C-178 is a potent and selective covalent inhibitor of the stimulator of interferon genes (STING)

protein in mice. It functions by binding to cysteine 91 (Cys91) of murine STING, thereby

preventing its palmitoylation, a critical step in the activation of downstream signaling pathways

that lead to the production of type I interferons and other inflammatory cytokines. Notably, C-
178 does not exhibit significant activity against human STING, making it a specific tool for

studying the STING signaling pathway in murine models of disease. These application notes

provide detailed information on the delivery and dosage of C-178 for in vivo animal studies,

compiled from available research.

Quantitative Data Summary
Currently, publicly available literature, including the foundational study by Haag et al. (2018) in

Nature, describes the in vivo use of the closely related compound C-176 in a Trex1-/- mouse

model of autoimmune disease. While this provides valuable context, specific dosage and

administration frequency for C-178 in animal models are not explicitly detailed in the primary

literature abstracts. However, formulation guidelines from commercial suppliers provide a

strong basis for preparing C-178 for in vivo use. The following table summarizes the available

formulation data.
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Parameter Oral Administration
Injectable
Administration
(Clear Solution)

Injectable
Administration
(Suspension)

Vehicle
Carboxymethylcellulos

e sodium (CMC-Na)

5% DMSO, 40%

PEG300, 5% Tween

80, 50% ddH₂O

5% DMSO, 95% Corn

oil

Concentration ≥ 5 mg/mL 0.200 mg/mL Not specified

Appearance
Homogeneous

suspension
Clear solution Not specified

Experimental Protocols
Based on the available formulation information and common practices for administering small

molecule inhibitors in mice, the following protocols are provided as a starting point for in vivo

studies with C-178. It is strongly recommended that researchers perform dose-response and

toxicity studies to determine the optimal and safe dosage for their specific animal model and

experimental endpoint.

Protocol 1: Intraperitoneal (IP) Injection of C-178
Solution
This protocol is adapted from standard procedures for administering small molecule inhibitors

to mice and utilizes a common solvent-based vehicle.

Materials:

C-178 (solid)

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300), sterile

Tween 80, sterile

Sterile distilled water (ddH₂O) or saline
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Sterile 1.5 mL microcentrifuge tubes

Sterile syringes and needles (e.g., 27-30 gauge)

Procedure:

Preparation of C-178 Stock Solution:

Aseptically weigh the desired amount of C-178 powder.

Dissolve C-178 in sterile DMSO to create a concentrated stock solution (e.g., 4 mg/mL).

Ensure complete dissolution.

Preparation of the Final Injection Vehicle:

In a sterile tube, combine the following in the specified order, vortexing gently after each

addition:

5% DMSO (from the C-178 stock solution)

40% PEG300

5% Tween 80

50% sterile ddH₂O or saline

For example, to prepare 1 mL of the final vehicle, add 50 µL of the 4 mg/mL C-178 stock in

DMSO to 400 µL of PEG300, 50 µL of Tween 80, and 500 µL of ddH₂O. This will result in a

final C-178 concentration of 0.200 mg/mL.

Administration:

Accurately weigh each mouse to determine the correct injection volume.

Administer the C-178 solution via intraperitoneal injection. The injection volume will

depend on the desired dosage (mg/kg). For a 20g mouse receiving a 1 mg/kg dose, the

injection volume of a 0.200 mg/mL solution would be 100 µL.
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Administer a vehicle-only control to a separate cohort of animals.

Protocol 2: Oral Gavage of C-178 Suspension
This protocol is suitable for oral administration of C-178.

Materials:

C-178 (solid)

Carboxymethylcellulose sodium (CMC-Na) solution (e.g., 0.5% or 1% w/v in sterile water)

Sterile tubes

Oral gavage needles (flexible feeding tubes) appropriate for the size of the animal

Sterile syringes

Procedure:

Preparation of C-178 Suspension:

Aseptically weigh the desired amount of C-178 powder.

In a sterile tube, add the C-178 powder to the appropriate volume of CMC-Na solution to

achieve the desired concentration (e.g., 5 mg/mL).

Vortex or sonicate the mixture until a homogeneous suspension is formed. Ensure the

suspension is well-mixed immediately before each administration.

Administration:

Accurately weigh each mouse to determine the correct gavage volume.

Administer the C-178 suspension directly into the stomach using an appropriate oral

gavage needle.

Administer a vehicle-only (CMC-Na solution) control to a separate cohort of animals.
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Visualizations
Signaling Pathway of STING Inhibition by C-178
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Caption: C-178 inhibits STING signaling by blocking Cys91 palmitoylation.

Experimental Workflow for In Vivo C-178 Study
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Caption: General workflow for an in vivo study of C-178 efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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